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Compound of Interest

Compound Name: 1-Chlorohexane

Cat. No.: B165106 Get Quote

This guide provides troubleshooting and frequently asked questions for the safe and compliant

disposal of 1-chlorohexane waste in a laboratory environment. Adherence to these

procedures is critical for personnel safety and environmental protection.
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Issue Probable Cause Solution

Uncertainty about waste

classification

1-Chlorohexane is a

halogenated organic solvent.

Due to its chlorine content, 1-

chlorohexane waste must be

classified as halogenated

organic waste.[1] It is crucial to

not mix this with non-

halogenated solvents, as this

can create dangerous

chemical reactions and

increase disposal costs.[1][2]

Spill of 1-chlorohexane waste
Accidental mishandling or

container failure.

In the event of a spill, evacuate

the immediate area and

ensure proper ventilation,

preferably within a fume hood.

[1] Wear appropriate personal

protective equipment (PPE),

including chemical-resistant

gloves (nitrile or neoprene), a

lab coat, and eye protection.[1]

Absorb the spill with a non-

combustible material like dry

earth or sand.[3][4] Collect the

absorbed material using non-

sparking tools and place it in

the designated halogenated

organic waste container.[3][4]

Decontaminate the spill area

with a suitable solvent and

collect the cleaning materials

as halogenated waste.[1]

Waste container is unlabeled

or improperly labeled

Oversight or lack of awareness

of labeling requirements.

All waste containers must be

clearly labeled. The label for 1-

chlorohexane waste should

read "Halogenated Organic

Waste" and include the full

chemical name "1-

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_1_Chloro_6_2_propoxyethoxy_hexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Chloro_6_2_propoxyethoxy_hexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Chloro_6_2_propoxyethoxy_hexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Chloro_6_2_propoxyethoxy_hexane_A_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chlorohexane
https://cameochemicals.noaa.gov/chemical/19012
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chlorohexane
https://cameochemicals.noaa.gov/chemical/19012
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Chloro_6_2_propoxyethoxy_hexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorohexane" and its CAS

number (544-10-5).[1] If a

container's contents are

unknown, it must be treated as

hazardous waste until

identified. Contact your

institution's Environmental

Health and Safety (EHS)

department for guidance on

handling unknown waste.

Crystallization or precipitation

in the waste container

Mixing of incompatible

chemicals or temperature

fluctuations.

Do not attempt to open or

handle a container with

unexpected solids. Isolate the

container in a well-ventilated

area away from heat and

ignition sources. Report the

situation to your EHS

department immediately for

professional assessment and

disposal.

Frequently Asked Questions (FAQs)
Q1: How should I collect and store 1-chlorohexane waste in the lab?

A1: Collect 1-chlorohexane waste in a designated, properly labeled, and sealed waste

container.[1] The container should be made of a material compatible with halogenated organic

compounds, such as glass or high-density polyethylene (HDPE).[1] Store the sealed container

in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing

agents and bases.[1][5] Ensure the storage area is away from heat sources and direct sunlight.

[5]

Q2: Can I mix 1-chlorohexane waste with other organic solvents?

A2: No. You must not mix 1-chlorohexane waste with non-halogenated solvents.[1]

Halogenated and non-halogenated waste streams are treated differently and mixing them can

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_1_Chloro_6_2_propoxyethoxy_hexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b165106?utm_src=pdf-body
https://www.benchchem.com/product/b165106?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Chloro_6_2_propoxyethoxy_hexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Chloro_6_2_propoxyethoxy_hexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Chloro_6_2_propoxyethoxy_hexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.guidechem.com/encyclopedia/1-chlorohexane-dic4980.html
https://www.guidechem.com/encyclopedia/1-chlorohexane-dic4980.html
https://www.benchchem.com/product/b165106?utm_src=pdf-body
https://www.benchchem.com/product/b165106?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Chloro_6_2_propoxyethoxy_hexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


complicate and increase the cost of disposal.[2][6] Mixing can also lead to dangerous chemical

reactions.[1]

Q3: Is it permissible to dispose of small amounts of 1-chlorohexane down the drain?

A3: Absolutely not. 1-Chlorohexane is insoluble in water and harmful to aquatic life.[5][7]

Disposing of this chemical down the drain is a serious violation of environmental regulations.[1]

Q4: What personal protective equipment (PPE) is required when handling 1-chlorohexane
waste?

A4: When handling 1-chlorohexane waste, you should wear chemical-resistant gloves (e.g.,

nitrile or neoprene), a lab coat or chemical-resistant apron, and safety glasses or a face shield.

[1] All handling of open containers should be done in a well-ventilated area, preferably inside a

chemical fume hood.[1][8]

Q5: How do I arrange for the final disposal of my 1-chlorohexane waste container?

A5: Follow your institution's specific procedures for hazardous waste pickup. This typically

involves contacting your Environmental Health and Safety (EHS) department to schedule a

collection.[1] Do not dispose of this chemical in the regular trash.[1]

Quantitative Data Summary
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Property Value Source

CAS Number 544-10-5 [3][5][9][10][11][12][13]

Molecular Formula C₆H₁₃Cl [5][10]

Molecular Weight 120.62 g/mol [3][14][9][10]

Appearance Colorless liquid [5]

Boiling Point 133-135 °C [11][13]

Melting Point -94 °C [11][13]

Flash Point 27 °C (80.6 °F) - closed cup [11]

Density 0.879 g/mL at 25 °C [11]

Water Solubility Insoluble [5][7][11]

Storage Temperature Below +30°C [9]

Experimental Protocol: Segregation and Collection
of 1-Chlorohexane Waste
Objective: To safely collect and store 1-chlorohexane waste for disposal in a laboratory

setting.

Materials:

Designated halogenated organic waste container (glass or HDPE) with a screw cap.

Waste label with "Halogenated Organic Waste," "1-Chlorohexane," and CAS number (544-

10-5).

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile or neoprene gloves.

Chemical fume hood.

Funnel compatible with the waste container.
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Procedure:

Preparation:

1. Ensure all necessary PPE is worn correctly.

2. Perform all waste transfer operations within a certified chemical fume hood to minimize

inhalation exposure.[8]

3. Properly label the clean, empty halogenated waste container before adding any waste.

Waste Collection:

1. Carefully place a funnel in the opening of the labeled waste container.

2. Slowly decant the 1-chlorohexane waste from your experimental apparatus into the

funnel, avoiding splashes.

3. Once the waste is transferred, remove the funnel.

4. Securely fasten the cap on the waste container to prevent leakage or evaporation.[1]

Segregation and Storage:

1. Do not add any other type of waste, especially non-halogenated solvents, to this container.

[1]

2. Store the sealed container in a designated secondary containment bin within a cool, dry,

and well-ventilated hazardous waste storage area.[1]

3. Ensure the storage area is away from incompatible materials, particularly strong oxidizing

agents and bases.[5]

Final Disposal:

1. When the waste container is full (typically around 80% capacity to allow for expansion), or

when the experiment is complete, contact your institution's EHS department to arrange for

pickup.[1]
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2. Provide the EHS department with accurate information about the waste contents.

Disposal Workflow for 1-Chlorohexane

Waste Generation and Collection

Interim Storage and Spill Management

Final Disposal

1-Chlorohexane Waste Generated

Is it mixed with other waste?

Segregate as Halogenated Waste

No

Follow Spill Protocol:
- Evacuate & Ventilate

- Wear PPE
- Absorb with non-combustible material

- Collect as halogenated waste

Yes, consult EHS

Collect in Labeled, Compatible Container
(Glass or HDPE)

Store in Cool, Dry, Ventilated Area

Spill Occurs?Container Full?

Yes

Re-containerize

Contact EHS for Pickup

Yes

Licensed Hazardous Waste Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-chlorohexane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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